2-(benzylthio)-N-(3-methylphenyl)benzamide

• IUPAC Name: 2-benzylsulfanyl-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C21H19NOS/c1-16-8-7-11-18(14-16)22-21(23)19-12-5-6-13-20(19)24-15-17-9-3-2-4-10-17/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: VOQHDSDJUAOYKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2SCC3=CC=CC=C3
• Molecular Formula: C21H19NOS
• Molecular Weight: 333.4 g/mol

Description

2-(benzylthio)-N-(3-methylphenyl)benzamide, also known as BMB, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. BMB is a benzamide derivative that has a thioether group and a methylphenyl group attached to its benzene ring. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-(3-methylphenyl)benzamide is not fully understood, but studies have suggested that it may act as an inhibitor of certain enzymes and receptors. 2-(benzylthio)-N-(3-methylphenyl)benzamide has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition may lead to an increase in the levels of acetylcholine in the brain, which could be beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
2-(benzylthio)-N-(3-methylphenyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which could be beneficial in the treatment of certain diseases. 2-(benzylthio)-N-(3-methylphenyl)benzamide has also been shown to have an effect on the immune system, specifically on the activity of macrophages.

Advantages and Limitations for Lab Experiments

2-(benzylthio)-N-(3-methylphenyl)benzamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for research purposes. Another advantage is that it has been shown to have low toxicity, which makes it a safer choice for experiments. However, one limitation is that there is limited information available on its pharmacokinetics and pharmacodynamics, which could affect its use in certain experiments.

Future Directions

There are several future directions for research on 2-(benzylthio)-N-(3-methylphenyl)benzamide. One direction is to further investigate its potential therapeutic effects on various diseases, such as cancer and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective drugs based on 2-(benzylthio)-N-(3-methylphenyl)benzamide. Additionally, further studies could be conducted to determine its pharmacokinetics and pharmacodynamics in order to optimize its use in experiments.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(3-methylphenyl)benzamide has been achieved using different methods. One of the most commonly used methods is the reaction of 2-mercaptobenzoic acid with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with benzyl bromide to obtain 2-(benzylthio)-N-(3-methylphenyl)benzamide.

Scientific Research Applications

2-(benzylthio)-N-(3-methylphenyl)benzamide has been studied extensively for its potential applications in various scientific fields. One of the main areas of interest is its use as a pharmacological agent. Studies have shown that 2-(benzylthio)-N-(3-methylphenyl)benzamide has a potential therapeutic effect on certain diseases, such as cancer and Alzheimer's disease.